Cas no 1805384-15-9 (2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile)

2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile is a versatile pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its structural features, including the chloro, difluoromethyl, and methoxy substituents, enhance reactivity and selectivity in cross-coupling reactions and heterocyclic transformations. The acetonitrile moiety further facilitates functionalization, making it a valuable intermediate for constructing complex molecules. This compound exhibits stability under standard handling conditions while offering precise reactivity for targeted modifications. Its well-defined purity and consistent performance make it suitable for research and industrial applications requiring high-precision intermediates. The compound's balanced properties ensure reliable results in synthetic pathways, particularly in the development of advanced crop protection agents and bioactive molecules.

2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile structure

1805384-15-9 structure

Product Name:2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile

CAS No:1805384-15-9

MF:C₉H₇ClF₂N₂O

MW:232.614487886429

CID:4807893

Update Time:2025-05-20

2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile
- Inchi： 1S/C9H7ClF2N2O/c1-15-6-4-14-8(10)5(2-3-13)7(6)9(11)12/h4,9H,2H2,1H3
- InChI Key： NEXYKVRNHFHLKU-UHFFFAOYSA-N
- SMILES： ClC1C(CC#N)=C(C(F)F)C(=CN=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 256
XLogP3: 2.1
Topological Polar Surface Area: 45.9

2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029047248-1g	2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile	1805384-15-9	97%	1g	$1,564.50	2022-04-01

2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile Related Literature

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3. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

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4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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5. An aptamer-based keypad lock system†

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Additional information on 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1805384-15-9)

2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile (CAS No. 1805384-15-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent and a cyano group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in CAS 1805384-15-9 for its role in developing novel herbicides and fungicides, addressing global challenges like pesticide resistance and sustainable agriculture. The compound's electron-withdrawing properties also make it valuable in designing kinase inhibitors, a hot topic in oncology research.

The synthesis of 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile involves multi-step organic reactions, including halogenation and nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques like HPLC and LC-MS for quality control. Environmental concerns have also driven studies on its biodegradability, aligning with the growing focus on green chemistry.

From a commercial perspective, CAS 1805384-15-9 is supplied by leading chemical manufacturers under stringent GMP standards. Its pricing and availability fluctuate based on raw material costs and regulatory changes, topics frequently searched by procurement specialists. Forums and scientific databases often discuss its patent landscape, reflecting its potential in proprietary formulations.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-methoxypyridine-3-acetonitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, crop science, and material engineering, making it a compound of enduring relevance. As research progresses, its role in addressing global health and food security challenges will likely expand further.